Cas no 50852-38-5 (Benzenesulfonic acid, hexadecyl-)

• Product Name: Benzenesulfonic acid, hexadecyl-
• CAS No: 50852-38-5
• MF: C₂₂H₃₈O₃S
• MW: 382.600326061249
• CID: 363920
• PubChem ID: 174063
• Update Time: 2025-04-19

Benzenesulfonic acid, hexadecyl- Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonic acid, hexadecyl-
• 2-hexadecylbenzenesulfonic acid
• SCHEMBL153186
• DTXSID20276629
• cetylbenzenesulfonic acid
• 50852-38-5

• Inchi： 1S/C22H38O3S/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-18-21-19-16-17-20-22(21)26(23,24)25/h16-17,19-20H,2-15,18H2,1H3,(H,23,24,25)
• InChI Key： CTIFKKWVNGEOBU-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1CCCCCCCCCCCCCCCC)(=O)(=O)O

Computed Properties

• Exact Mass: 382.25434
• Monoisotopic Mass: 382.25416624g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 16
• Complexity: 414
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 9
• Topological Polar Surface Area: 62.8Ų

Experimental Properties

• PSA: 54.37